Cas no 460-66-2 (3-Bromo-3-chloro-1,1,1-trifluoropropane)

• Product Name: 3-Bromo-3-chloro-1,1,1-trifluoropropane
• CAS No: 460-66-2
• MF: C₃H₃BrClF₃
• MW: 211.408129930496
• MDL: MFCD07777117
• CID: 324933
• PubChem ID: 18356503
• Update Time: 2025-05-26

3-Bromo-3-chloro-1,1,1-trifluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,3-bromo-3-chloro-1,1,1-trifluoro-
• 3-BROMO-3-CHLORO-1,1,1-TRIFLUOROPROPANE
• 3-Brom-3-chlor-1,1,1-trifluor-propan
• 3-bromo-3-chloro-1,1,1-trifluoro-propane
• PC2342
• Propane,3-bromo-3-chloro-1,1,1-trifluoro
• HHORFCCGNBAAOU-UHFFFAOYSA-N
• AKOS025310418
• SCHEMBL7874528
• DTXSID40593067
• MFCD07777117
• 460-66-2
• 3-Bromo-3-chloro-1,1,1-trifluoropropane

• MDL： MFCD07777117
• Inchi： 1S/C3H3BrClF3/c4-2(5)1-3(6,7)8/h2H,1H2
• InChI Key： HHORFCCGNBAAOU-UHFFFAOYSA-N
• SMILES： BrC(CC(F)(F)F)Cl

Computed Properties

• Exact Mass: 209.90600
• Monoisotopic Mass: 209.90587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.89860

3-Bromo-3-chloro-1,1,1-trifluoropropane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-Bromo-3-chloro-1,1,1-trifluoropropane

Recent Advances in the Study of 3-Bromo-3-chloro-1,1,1-trifluoropropane (CAS: 460-66-2) in Chemical and Biomedical Applications

The compound 3-Bromo-3-chloro-1,1,1-trifluoropropane (CAS: 460-66-2) has recently garnered significant attention in the chemical and biomedical research communities due to its unique physicochemical properties and potential applications. This halogenated hydrocarbon, characterized by its trifluoromethyl group and bromo-chloro substitution, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for various biomedical applications. Recent studies have explored its utility in drug synthesis, material science, and environmental chemistry, highlighting its versatility and importance in advancing research and industrial processes.

One of the most notable advancements in the study of 3-Bromo-3-chloro-1,1,1-trifluoropropane is its role as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are increasingly prevalent in drug development due to their enhanced metabolic stability and bioavailability. Researchers have successfully utilized this compound to introduce trifluoromethyl groups into complex molecular frameworks, enabling the creation of novel therapeutic agents with improved efficacy and reduced side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness in synthesizing fluorinated analogs of known anticancer drugs, resulting in compounds with superior tumor-targeting capabilities.

In addition to its pharmaceutical applications, 3-Bromo-3-chloro-1,1,1-trifluoropropane has been investigated for its potential in material science. Its ability to act as a precursor for fluoropolymers and other advanced materials has been a focus of recent research. A team at MIT reported in Advanced Materials that the compound could be polymerized to yield materials with exceptional thermal and chemical resistance, suitable for use in extreme environments. These findings open new avenues for the development of high-performance materials for aerospace, electronics, and medical devices.

Environmental considerations have also driven research into the degradation and safety profile of 3-Bromo-3-chloro-1,1,1-trifluoropropane. Given the increasing scrutiny of halogenated compounds' environmental impact, studies have assessed its persistence and potential toxicity. A 2022 Environmental Science & Technology publication highlighted that while the compound exhibits moderate persistence in aquatic systems, advanced oxidation processes can effectively degrade it into less harmful byproducts. This research underscores the importance of developing sustainable methods for handling and disposing of such chemicals in industrial settings.

Looking ahead, the continued exploration of 3-Bromo-3-chloro-1,1,1-trifluoropropane promises to yield further breakthroughs. Ongoing studies are investigating its use in catalytic systems and as a building block for more complex fluorinated architectures. The compound's unique combination of reactivity and stability positions it as a cornerstone in the development of next-generation chemicals and pharmaceuticals. As research progresses, it is expected that new applications and improved synthetic methodologies will emerge, further solidifying its role in the chemical and biomedical sciences.